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Cat. No.: B1346685

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and
structure of 1,1-diethoxypentane. Also known by synonyms such as pentanal diethyl acetal
and valeraldehyde diethyl acetal, this compound belongs to the acetal class of organic
molecules.[1] This document details its physicochemical properties, structural information, and
a representative experimental protocol for its synthesis. The information is curated for
researchers, scientists, and professionals in drug development who may utilize this compound
as a protecting group for aldehydes or as a reference standard.

Chemical Structure and Identification

1,1-Diethoxypentane is an acetal formed from the reaction of pentanal (valeraldehyde) and
two equivalents of ethanol.[1] The core structure consists of a central carbon atom bonded to a
pentyl group, a hydrogen atom, and two ethoxy groups (-OCH2CHs). This geminal diether
structure is characteristic of acetals.

The IUPAC name for this compound is 1,1-diethoxypentane.[1][2] Its structure is
unambiguously defined by its SMILES string, CCCCC(OCC)OCC, and its InChiKey,
XCWKYQWOLSOBCC-UHFFFAOYSA-N.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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